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Compound of Interest

Compound Name: 2-Bromo-6-chlorobenzonitrile

Cat. No.: B1293626

Essential Safety and Handling Guide for 2-Bromo-6-
chlorobenzonitrile

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromo-6-chlorobenzonitrile was not
located. The following guidance is synthesized from the SDS of a closely related isomer, 4-
Bromo-2-chlorobenzonitrile, and should be used as a precautionary baseline. It is imperative to
conduct a thorough risk assessment and consult with a qualified safety professional before
handling this chemical. This guide is intended for researchers, scientists, and drug
development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Bromo-6-chlorobenzonitrile is presumed to be a hazardous substance based on data from
its isomer. The primary routes of exposure are inhalation, skin contact, and ingestion. It is
classified as harmful if swallowed, toxic in contact with skin, and causes skin and serious eye
irritation.[1][2]

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following PPE is mandatory when handling this compound:
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Body Part Recommended Protection Specification/Standard
Safety glasses with side-
shields or chemical safety Conforming to OSHA 29 CFR
Eyes/Face goggles. A face shield is 1910.133 or European
recommended if there is a risk Standard EN166.[3][4]
of splashing.
Chemical-resistant gloves )
o Inspect gloves for any signs of
) (e.g., nitrile rubber). A long- )
Skin degradation or puncture before

sleeved laboratory coat is

required.

use.

Respiratory

All handling of the solid
material should be conducted
in a well-ventilated area,
preferably a certified chemical
fume hood, to prevent dust
formation.[1] If ventilation is
inadequate or dust is
generated, a NIOSH/MSHA or
European Standard EN 149
approved respirator with a
particulate filter is

recommended.[3][4]

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.

Body

Wear appropriate protective
clothing to prevent skin

exposure.

A flame-resistant lab coat
should be worn and fully
buttoned. Closed-toe shoes

are mandatory.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential to minimize exposure and ensure safe

handling.

Preparation:
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e Locate Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and in good working order.

» Ensure Proper Ventilation: All work must be conducted within a certified chemical fume hood.

[1]
» Gather and Inspect PPE: Collect all necessary PPE and inspect it for integrity before use.
o Prepare for Spills: Have appropriate spill cleanup materials readily available.
Handling:
e Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[2]

» Weighing and Transfer: Perform all weighing and transfer operations within the chemical
fume hood. Use a spatula or other appropriate tool to handle the solid.

o Container Management: Keep the container tightly closed when not in use and store it in a
cool, dry, and well-ventilated place.[1][2]

Post-Operation:

o Decontamination: Thoroughly decontaminate all non-disposable equipment and glassware
after use.

o Work Area Cleanup: Wipe down the work surface in the fume hood with an appropriate
solvent.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[3] Do not eat, drink, or smoke in the laboratory area.[3]

Emergency Procedures

In Case of Exposure:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to also rinse under the eyelids. Seek immediate medical attention.[2][3]
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o Skin Contact: Immediately wash the affected skin with plenty of soap and water for at least
15 minutes while removing all contaminated clothing and shoes.[2][3] Seek immediate
medical attention.[2]

 Inhalation: Move the individual to fresh air. If the person is not breathing, give artificial
respiration. Seek immediate medical attention.[2][3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,
give half a liter of water to drink immediately.[1] Call a physician or poison control center
immediately.[3]

Spill Response:

o Evacuate and Isolate: Evacuate the immediate area and prevent access to unauthorized
personnel.

o Ventilate: Ensure the area is well-ventilated, keeping in mind that vapors may be heavier
than air and spread along floors.

o Containment: For small spills, use an absorbent material to create a dike around the spill.

o Cleanup: Carefully sweep or scoop up the spilled solid, avoiding dust generation, and place
it into a suitable, labeled container for disposal.[2] Clean the spill area with a suitable solvent
and then wash with soap and water.

o Disposal: All contaminated materials, including PPE, must be disposed of as hazardous
waste.

Disposal Plan

Proper disposal of 2-Bromo-6-chlorobenzonitrile and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: The chemical should be disposed of in a designated hazardous waste
container. Do not mix with other waste.[5] Chemical waste generators must adhere to local,
regional, and national hazardous waste regulations for complete and accurate classification
and disposal.[3]
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o Contaminated Materials: All disposable items that have come into contact with the chemical,
such as gloves, weighing paper, and absorbent materials, must be disposed of as hazardous
waste.

o Contaminated Packaging: Dispose of the container as hazardous or special waste. Handle
uncleaned containers as you would the product itself.[5]

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 2-Bromo-6-
chlorobenzonitrile, from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Bromo-6-chlorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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